Cas no 139963-72-7 (1,4-Hexanedione, 1-(4-methylphenyl)-)

1,4-Hexanedione, 1-(4-methylphenyl)- structure
139963-72-7 structure
Product Name:1,4-Hexanedione, 1-(4-methylphenyl)-
CAS No:139963-72-7
MF:C13H16O2
MW:204.264944076538
CID:1291324
Update Time:2024-08-03

1,4-Hexanedione, 1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Hexanedione, 1-(4-methylphenyl)-
    • Inchi: 1S/C13H16O2/c1-3-12(14)8-9-13(15)11-6-4-10(2)5-7-11/h4-7H,3,8-9H2,1-2H3
    • InChI Key: ICABWKYPPSAFAC-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(C)C=C1)(=O)CCC(=O)CC

Computed Properties

  • Exact Mass: 204.11508

Experimental Properties

  • Density: 1.019±0.06 g/cm3(Predicted)
  • Melting Point: 40 °C(Solv: cyclohexane (110-82-7))
  • Boiling Point: 342.5±25.0 °C(Predicted)
  • PSA: 34.14
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